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Compound of Interest

Compound Name: 3-Bromocinnolin-4-ol

CAS No.: 335242-55-2

Cat. No.: B2645844

Get Quote

Cinnoline, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridazine

ring, represents a privileged scaffold in medicinal chemistry and materials science.[1] First

synthesized by V. Richter in 1883, the cinnoline nucleus is an isostere of quinoline and

isoquinoline, and its derivatives exhibit a broad spectrum of biological activities, including

antimicrobial, anticancer, anti-inflammatory, and analgesic properties.[1][2] The

functionalization of the cinnoline core is a key strategy for the development of novel therapeutic

agents and functional materials.

Among functionalized cinnolines, 3-bromocinnolin-4-ol, which exists in tautomeric equilibrium

with 3-bromo-1,4-dihydrocinnolin-4-one, is a particularly valuable synthetic intermediate.[3][4]

The presence of a bromine atom at the C3 position and a hydroxyl group at the C4 position

provides two distinct reactive sites. The bromine atom is amenable to a wide range of

palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck

couplings, allowing for the introduction of diverse carbon-based substituents.[3] The C4-

hydroxyl group can be converted into other functionalities, such as a chloro group, which can

then undergo nucleophilic aromatic substitution. This dual reactivity makes 3-bromocinnolin-
4-ol a versatile building block for constructing complex molecular architectures and generating

libraries of novel compounds for drug discovery programs.[3]
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This guide provides a comprehensive overview of a robust and efficient synthetic pathway to 3-
bromocinnolin-4-ol, detailing the underlying chemical principles, reaction mechanisms, and

step-by-step experimental protocols.

Retrosynthetic Analysis and Strategic Approach
A logical retrosynthetic analysis of 3-bromocinnolin-4-ol suggests a two-step approach. The

primary disconnection is at the C3-Br bond, pointing to the precursor cinnolin-4-ol (also known

as 4-hydroxycinnoline or cinnolin-4(1H)-one). This strategy hinges on the ability to perform a

regioselective electrophilic bromination on the pre-formed cinnoline core.

A second disconnection of the cinnoline-4-ol precursor breaks the N-N bond and the C4-C4a

bond, leading back to a diazotized 2-aminoacetophenone. This route is based on the well-

established Borsche-Schofield synthesis, a powerful method for constructing the 4-

hydroxycinnoline scaffold.[5]
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Figure 1: Retrosynthetic pathway for 3-Bromocinnolin-4-ol.

This strategy is advantageous because it utilizes readily available starting materials and

employs reliable, high-yielding reactions to first construct the heterocyclic core and then install

the desired halogen functionality.

Part 1: Synthesis of the Cinnolin-4-ol Core via
Intramolecular Cyclization
The most direct and efficient route to the cinnolin-4-ol scaffold is the acid-catalyzed

diazotization and subsequent cyclization of o-aminoaryl ketones, a reaction extensively

developed by Borsche, Schofield, and Simpson.[5] This method provides high yields (typically

70-90%) and is broadly applicable to a range of substituted anilines.

The reaction begins with the diazotization of 2-aminoacetophenone using sodium nitrite in a

strong acidic medium (e.g., sulfuric acid in acetic acid) at low temperatures (0-5 °C). This

generates a highly reactive arenediazonium salt intermediate. Upon gentle heating, the

diazonium salt undergoes an intramolecular cyclization. The enol form of the acetyl group

attacks the diazonium nitrogen, leading to the formation of the six-membered pyridazine ring

and expulsion of a proton to yield the aromatic cinnolin-4-ol product.
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Mechanism of Cinnolin-4-ol Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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